Cas no 150322-43-3 (Prasugrel)

• Product Name: Prasugrel
• CAS No: 150322-43-3
• MF: C₂₀H₂₀FNO₃S
• MW: 373.441107749939
• MDL: MFCD09954140
• CID: 65190
• PubChem ID: 172089108
• Update Time: 2026-05-19

Prasugrel Chemical and Physical Properties

Names and Identifiers

• Prasugrel
• 5-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl acetate
• Acetic acid 5-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl ester
• CS 747
• Ethanone, 2-(2-(acetyloxy)-6,7-dihydrothieno(3,2-c)pyridin-5(4H)-yl)-1-cyclopropyl-2-(2-fluorophenyl)-
• Prasugrel [INN]
• C20H20FNO3S
• Prasugrel (base)
• Prasugrel base
• &nbsp
• Effient
• Unii-34K66tbt99
• CS-747
• Efient
• LY640315
• 2-[2-(Acetyloxy)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl]-1-cyclopropyl-2-(2-fluorophenyl)ethanone
• Ly-640315
• prasugren
• Prasugrel Unii-34K66tbt99
• HMS3654D09
• Prasugrel (Effient)
• 2-acetyloxy-5-(alpha-cyclopropylcarbonyl-2-fluorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• PRASUGREL [WHO-DD]
• ZB0747
• prasugrelum
• NCGC00188690-01
• rac-5-(2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl)-4,5,6,7-tetrahydrothieno(3,2-c)pyridin-2-yl acetate
• 5-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-4H,5H,6H,7H-thieno[3,2-c]pyridin-2-yl acetate
• FT-0650150
• MLS006012001
• SW219175-1
• racemic prasugrel
• HSDB 7995
• [5-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridin-2-yl] acetate
• 5-(2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-ylacetate
• Prasugrel [INN:BAN]
• 2-Acetoxy-5-(alpha-cyclopropylcarbonyl-2-fluorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c] pyridine
• HY-15284
• AM20090728
• EN300-7385894
• AR-270/43507998
• Pcr 4099
• DTGLZDAWLRGWQN-UHFFFAOYSA-N
• Prasita
• BDBM50589231
• HMS3884I07
• CHEBI:87715
• SMR002533665
• BCP01882
• [5-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxo-ethyl]-6,7-dihydro-4H-thieno[3,2-c]pyridin-2-yl] acetate
• 2-ACETOXY-5-(alpha-CYCLOPROPYLCARBONYL-2-FLUOROBENZYL)-4,5,6,7-TETRAHYDROTHIENO-(3,2-C)PYRIDINE
• B01AC22
• 34K66TBT99
• A809033
• NCGC00188690-03
• CHEMBL1201772
• FD7194
• DTXCID70197355
• PRASUGREL [EMA EPAR]
• PRASUGREL [VANDF]
• AC-1640
• 150322-43-3
• s1258
• AB01274761-01
• DB06209
• GTPL7562
• DTXSID70861544
• CS-0657
• KS-5301
• AB01274761_02
• SB20805
• 5-(2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl acetate
• 2-ACETOXY-5-(.ALPHA.-CYCLOPROPYLCARBONYL-2-FLUOROBENZYL)-4,5,6,7-TETRAHYDROTHIENO-(3,2-C)PYRIDINE
• CCG-268338
• MFCD09954140
• rac-prasugrel
• BP164290
• NSC-759625
• CHEBI:87723
• 2-(2-(ACETYLOXY)-6,7-DIHYDROTHIENO(3,2-C)PYRIDIN-5(4H)-YL)-1-CYCLOPROPYL-2-(2-FLUOROPHENYL)ETHANONE
• PB23765
• 5-((1RS)-2-CYCLOPROPYL-1-(2-FLUOROPHENYL)-2-OXOETHYL)-4,5,6,7-TETRAHYDROTHIENO(3,2-C)PYRIDIN-2-YL ACETATE
• NS00009898
• [5-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-6,7-dihydro-4H-thieno[4,5-c]pyridin-2-yl] acetate
• HMS3604B09
• Ethanone, 2-[2-(acetyloxy)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl]-1-cyclopropyl-2-(2-fluorophenyl)-
• 5-(2-CYCLOPROPYL-1-(2-FLUOROPHENYL)-2-OXOETHYL)-4,5,6,7-TETRAHYDROTHIENO(3,2-C)PYRIDIN-2-YL ACETATE
• NCGC00188690-02
• AKOS015841187
• Q416232
• NSC 759625
• Prasugrel, >=98% (HPLC)
• 2-acetyloxy-5-(alpha-cycloproylcarbonyl-2-fluorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-C]pyridine
• P2040
• Prasugrel- Bio-X
• 2-Acetoxy-5-(alpha-cyclopropylcarbonyl-2-fluorobenzyl)4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• Q-101872
• (RS)-prasugrel
• PRASUGREL [MI]
• SCHEMBL14112007
• (+-)-prasugrel
• MLS003882595
• SCHEMBL245032
• Prasugrel-[d5]
• 2-acetoxy-5-(alpha-cyclopropylcarbonyl-2-fluorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• BRD-A83029242-001-06-1
• STL232602
• NCGC00188690-11
• BRD-A83029242-001-05-3
• Prasugrel?
• BRD-A83029242-001-07-9

• MDL： MFCD09954140
• Inchi： 1S/C20H20FNO3S/c1-12(23)25-18-10-14-11-22(9-8-17(14)26-18)19(20(24)13-6-7-13)15-4-2-3-5-16(15)21/h2-5,10,13,19H,6-9,11H2,1H3
• InChI Key： DTGLZDAWLRGWQN-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCN(C2)C(C1C=CC=CC=1F)C(C1CC1)=O)OC(C)=O

Computed Properties

• Exact Mass: 373.11500
• Monoisotopic Mass: 373.114792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• XLogP3: 3.6

Experimental Properties

• Color/Form: Powder
• Density: 1.347
• Melting Point: 120.0 to 124.0 deg-C
• Boiling Point: 493.486°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.619
• Solubility: DMSO: >5mg/mL (warmed at 60 °C)
• PSA: 74.85000
• LogP: 3.82890
• Sensitiveness: Sensitive to heat
• Vapor Pressure: No data available
• Solubility: DMSO: >5mg/mL (warmed at 60 °C)

Prasugrel Security Information

• Signal Word：Danger
• Hazard Statement： H302-H411
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Prasugrel

Prasugrel and CAS No. 150322-43-3: A Comprehensive Overview in Modern Pharmaceutical Research

Prasugrel, a thienopyridine derivative, is a critical pharmacological agent widely recognized for its role in antiplatelet therapy. Its chemical structure, characterized by a fused thiophene and pyridine ring system, contributes to its potent inhibitory effects on platelet aggregation. The compound is identified by the unique identifier CAS No. 150322-43-3, which serves as a standardized reference in chemical nomenclature. This introduction delves into the molecular mechanisms, clinical applications, and recent advancements in research involving Prasugrel and its synthetic analogs.

The pharmacological efficacy of Prasugrel is primarily attributed to its interaction with the P2Y12 receptor on platelet surfaces. By binding irreversibly to this receptor, Prasugrel prevents ADP-mediated platelet activation, thereby reducing the risk of thrombotic events in patients with acute coronary syndrome. The thienopyridine core of Prasugrel not only enhances binding affinity but also ensures prolonged inhibition, making it a preferred choice over earlier-generation agents like clopidogrel. Recent studies have highlighted the structural optimization of thienopyridines to improve bioavailability and reduce off-target effects, underscoring the importance of molecular design in drug development.

Recent clinical trials have demonstrated the superior efficacy of Prasugrel in reducing cardiovascular events post-stent implantation compared to conventional antiplatelet therapies. The SYNERGY trial, for instance, showcased that Prasugrel significantly lowered the incidence of stent thrombosis in high-risk patients with acute coronary syndrome. However, concerns regarding increased bleeding risk have prompted researchers to explore combination therapies and dose adjustments. The synthesis and characterization of CAS No. 150322-43-3 have provided valuable insights into the pharmacokinetic profile of Prasugrel, aiding in the development of more tailored treatment protocols.

In vitro studies have further elucidated the mechanisms underlying Prasugrel's antiplatelet activity. The compound's ability to undergo transglutaminase-mediated protein cross-linking has been identified as a key factor in its irreversible binding to the P2Y12 receptor. This mechanism contrasts with reversible inhibitors like clopidogrel, which require metabolic activation to exert their effects. Advances in computational chemistry have enabled the prediction of drug-receptor interactions at an atomic level, facilitating the design of novel thienopyridines with enhanced therapeutic profiles.

The role of Prasugrel in precision medicine has garnered significant attention in recent years. Genetic variations in P2Y12 receptor expression and function have been linked to interpatient differences in response to antiplatelet therapy. Pharmacogenomic studies have identified specific single nucleotide polymorphisms (SNPs) that influence Prasugrel's efficacy and toxicity, guiding clinicians in personalized dosing regimens. Additionally, the development of prodrug formulations aims to improve therapeutic outcomes by optimizing absorption and distribution while minimizing adverse effects.

The synthetic pathways for CAS No. 150322-43-3 have been refined through continuous innovation in organic chemistry techniques. Modern methodologies such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex thienopyridine scaffolds. These advancements not only enhance yield but also reduce environmental impact by minimizing waste generation. The integration of green chemistry principles into drug synthesis underscores the industry's commitment to sustainable practices.

Future research directions for Prasugrel include exploring its potential applications beyond cardiovascular therapy. Preliminary studies suggest that thienopyridines may exhibit anti-inflammatory and antiviral properties, opening new avenues for therapeutic intervention. The unique structural features of Prasugrel make it a versatile scaffold for medicinal chemists seeking novel bioactive compounds. Collaborative efforts between academia and industry are essential to translate these findings into clinical practice.

In conclusion, Prasugrel represents a cornerstone in modern antiplatelet therapy, with its molecular structure and pharmacological properties continually being refined through cutting-edge research. The identification CAS No. 150322-43-3 serves as a testament to the compound's significance in pharmaceutical science. As our understanding of drug-receptor interactions evolves, so too will our ability to harness the therapeutic potential of thienopyridines like Prasugrel, ultimately improving patient outcomes worldwide.